Cas no 1877420-99-9 (N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride)

• Product Name: N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride
• CAS No: 1877420-99-9
• MF: C₆H₁₀ClN₃O₃S
• MW: 239.679898738861
• CID: 5049250
• Update Time: 2025-06-07

N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride
• N-(azetidin-3-yl)-1,2-oxazole-4-sulfonamide;hydrochloride
• N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride

• Inchi： 1S/C6H9N3O3S.ClH/c10-13(11,6-3-8-12-4-6)9-5-1-7-2-5;/h3-5,7,9H,1-2H2;1H
• InChI Key： WTCRFGIFNTVIIG-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=NOC=1)(NC1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 92.6

Additional information on N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride

Introduction to N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride (CAS No. 1877420-99-9)

N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride, identified by the CAS number 1877420-99-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the azetidine and isoxazole rings, contribute to its unique chemical properties and biological interactions.

The azetidine ring, a five-membered saturated heterocycle, introduces a high degree of flexibility and conformational diversity to the molecule. This structural motif is known to enhance binding affinity and selectivity in biological targets, making it a valuable component in the design of novel pharmaceutical agents. The isoxazole ring, on the other hand, contributes to the molecule's stability and reactivity, enabling various chemical modifications that can fine-tune its pharmacological profile.

The sulfonamide moiety is another critical feature of this compound. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a sulfonamide group in N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride suggests that it may exhibit similar therapeutic effects. Furthermore, the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential drugs. These compounds have shown promise in preclinical studies for various therapeutic indications. For instance, derivatives of sulfonamides have been investigated for their ability to inhibit enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. The unique structural features of N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride position it as a candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the azetidine and isoxazole rings provides a rich structural framework that can be modified to target specific biological pathways. Researchers have been leveraging computational methods and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These efforts have led to the discovery of several promising candidates that are now undergoing further investigation.

The synthesis of N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine ring typically involves cyclization reactions, while the attachment of the sulfonamide group requires nucleophilic substitution or condensation reactions. The final step involves converting the free base into its hydrochloride salt form, which improves stability and handling characteristics.

The chemical properties of this compound also make it suitable for various spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to confirm the structure and purity of N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride, while mass spectrometry provides insights into its molecular weight and fragmentation patterns. These techniques are essential for ensuring the compound's quality and consistency before it can be used in further studies.

In conclusion, N-(Azetidin-3-yl)isoxazole-4-sulfonamide hydrochloride (CAS No. 1877420-99-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play a crucial role in the development of novel therapeutic agents.